Cas no 666829-83-0 (BENZOIC ACID, 2-[(TRIMETHYLSILYL)ETHYNYL]-, PHENYLMETHYL ESTER)

BENZOIC ACID, 2-[(TRIMETHYLSILYL)ETHYNYL]-, PHENYLMETHYL ESTER structure

666829-83-0 structure

Product name:BENZOIC ACID, 2-[(TRIMETHYLSILYL)ETHYNYL]-, PHENYLMETHYL ESTER

CAS No:666829-83-0

MF:C₁₉H₂₀O₂Si

MW:308.446

CID:3386066

BENZOIC ACID, 2-[(TRIMETHYLSILYL)ETHYNYL]-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

- BENZOIC ACID, 2-[(TRIMETHYLSILYL)ETHYNYL]-, PHENYLMETHYL ESTER
- Benzoic acid, 2-[2-(trimethylsilyl)ethynyl]-, phenylmethyl ester

BENZOIC ACID, 2-[(TRIMETHYLSILYL)ETHYNYL]-, PHENYLMETHYL ESTER Related Literature

1. A cellulose-based hybrid 2D material aerogel for a flexible all-solid-state supercapacitor with high specific capacitance†

Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
2. A base-mediated self-propagative Lossen rearrangement of hydroxamic acids for the efficient and facile synthesis of aromatic and aliphatic primary amines†

Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
3. 3D periodic composite nanopatterns with superior mechanical properties: the effect of nanoparticles on pattern contrast and mechanical properties†

Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
4. A cellulose dissolution and encapsulation strategy to prepare carbon nanospheres with ultra-small size and high nitrogen content for the oxygen reduction reaction†

Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
5. 4-Hydroxybenzaldehyde derived Schiff base gelators: case of the sustainability or rupturing of imine bonds towards the selective sensing of Ag+ and Hg2+ ions via sol–gel methodology†

Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149

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